trans,trans-3-Hydroxyundeca-4,6-dienoic acid
Overview
Description
Trans,trans-3-Hydroxyundeca-4,6-dienoic acid, commonly known as THA, is a synthetic fatty acid that has gained significant attention in the scientific community due to its potential therapeutic uses. THA has been found to have a range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of THA is not fully understood, but it is believed to work through multiple pathways. THA has been shown to activate the peroxisome proliferator-activated receptor (PPAR) pathway, which plays a role in regulating glucose and lipid metabolism. THA has also been found to inhibit the activity of the enzyme 5-lipoxygenase, which is involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
THA has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation, improve insulin sensitivity, and inhibit the growth of cancer cells. THA has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
THA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, THA has been extensively studied and its effects are well-documented. However, THA also has some limitations. It can be expensive to synthesize, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on THA. One area of interest is the development of THA analogs that may have improved therapeutic properties. Additionally, further studies are needed to fully understand the mechanism of action of THA and its effects on various diseases. Finally, clinical trials are needed to determine the safety and efficacy of THA in humans.
Scientific Research Applications
THA has been extensively studied for its potential therapeutic uses in various diseases, including cancer, diabetes, and neurological disorders. Several studies have shown that THA has anti-tumor properties and can inhibit the growth of cancer cells. THA has also been found to have anti-diabetic effects, improving insulin sensitivity and reducing blood glucose levels. Additionally, THA has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(4E,6E)-3-hydroxyundeca-4,6-dienoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O3/c1-2-3-4-5-6-7-8-10(12)9-11(13)14/h5-8,10,12H,2-4,9H2,1H3,(H,13,14)/b6-5+,8-7+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYLPIXWBSJOWSN-BSWSSELBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC=CC=CC(CC(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC/C=C/C=C/C(CC(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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